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Compound of Interest

Compound Name: K-115

Cat. No.: B000218 Get Quote

VINAVIL K 115 is not classified as hazardous waste; however, it must be disposed of

responsibly to prevent environmental contamination.[1]

Data Presentation
Parameter Value

Hazardous Waste Class Not classified as hazardous.[1]

Disposal Method
Dispose of via a licensed waste disposal

contractor.[1]

Special Precautions

Do not dispose of into sewers or allow entry into

drains or watercourses.[1] Empty containers

may retain product residues.[1]

Experimental Protocols
No specific experimental protocols for the disposal of VINAVIL K 115 were found in the

provided search results. The recommended procedure is to engage a licensed waste disposal

contractor.[1]
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VINAVIL K 115 Disposal Workflow

Begin Disposal Process

Prepare for Disposal

Small Spill or Leak?

Contain with earth or sand.
Mechanically collect into sealed containers.

Yes

Is disposal into sewer
or watercourse planned?

No

Correct: Do not allow to enter
drains or watercourses.

No

Incorrect: Prohibited.
Re-evaluate disposal plan.

Yes

Contact and send to an
authorized waste disposal service.

Handle empty containers.
Do not re-use.

Recycle where authorized.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for VINAVIL K 115.
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K-115 Hydrochloride Dihydrate (Ripasudil)
This substance is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

Proper disposal is critical to avoid environmental harm.

Data Presentation
Parameter Value

GHS Hazard Statements
H302: Harmful if swallowed.[2] H410: Very toxic

to aquatic life with long lasting effects.[2]

Disposal Method
Dispose of contents/container to an approved

waste disposal plant.[2]

Spill Containment

Absorb solutions with finely-powdered liquid-

binding material (e.g., diatomite).[2][3]

Decontaminate surfaces with alcohol.[2][3]

Experimental Protocols
No specific experimental protocols for the disposal of K-115 Hydrochloride Dihydrate were

found in the provided search results. Disposal should be conducted in accordance with

prevailing country, federal, state, and local regulations via an approved waste disposal plant.[2]

[3]
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K-115 Hydrochloride Dihydrate (Ripasudil) Disposal
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Caption: Disposal workflow for K-115 Hydrochloride Dihydrate.
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Polyvinylpyrrolidone (PVP), Grade K 115
The disposal of Polyvinylpyrrolidone (PVP) must take into account its potential environmental

impact.[4]

Data Presentation
Parameter Value

Physical Property Hygroscopic, water-soluble.[5]

Disposal Consideration

Must consider the material's impact on air

quality; potential migration in soil or water;

effects on animal, aquatic, and plant life; and

conformance with environmental and public

health regulations.[4]

Spill Response (Solid)

Dampen spill with water, transfer to a suitable

container, use water-dampened absorbent

paper for cleanup, and seal contaminated

materials in a vapor-tight plastic bag for

disposal.[5]

Experimental Protocols
No specific experimental protocols for the disposal of Polyvinylpyrrolidone K 115 were found in

the provided search results. Disposal must adhere to environmental and public health

regulations.[4]
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Polyvinylpyrrolidone (PVP) K 115 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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